(2-Isocyanoethyl)benzene
Overview
Description
(2-Isocyanoethyl)benzene, also known as 2-isocyanobenzene, is an organic compound with the molecular formula C8H7N. It is a colorless, flammable liquid with a pungent odor. 2-Isocyanobenzene is a key intermediate in the synthesis of various organic compounds, including polyurethanes, polyureas, and polyisocyanates. It has a wide range of applications in the pharmaceutical, agricultural, and polymer industries.
Scientific Research Applications
Electronic and Material Science : A study by Tsutsui et al. (2016) in "Advanced Materials" highlighted the high interfacial mobility of a benzothiophene derivative for charge carrier transport, significant for electronics (Tsutsui et al., 2016).
Chemical Synthesis : Research on the synthesis of 1,3-bis(isocyanatomethyl) benzene by Jianxun et al. (2018) showed a safe and environmentally friendly process with high yield, which is important for industrial chemistry (Jianxun et al., 2018).
Health Effects of Benzene : Kalf (1987) in "Critical Reviews in Toxicology" discussed the genotoxic, hematotoxic, and carcinogenic effects of benzene, mediated through its metabolites (Kalf, 1987).
Chemical Physics : Ohnishi et al. (1962) in "Journal of Chemical Physics" studied the radicals produced by irradiation of benzene and its derivatives, which is crucial for understanding chemical reactions involving these compounds (Ohnishi et al., 1962).
Environmental Interactions : Singh et al. (2010) in "Chemosphere" researched the effects of co-exposure of benzene with other compounds, revealing insights into environmental interactions and toxicity (Singh et al., 2010).
Occupational Health : Smith (2010) in "Annual Review of Public Health" explored the health effects of benzene exposure, particularly its association with acute leukemia and other hematological cancers, highlighting occupational health concerns (Smith, 2010).
Mechanism of Action
Target of Action
It is known that isocyanates, a group to which this compound belongs, often react with small molecules such as water, alcohols, and amines . These reactions are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers .
Mode of Action
(2-Isocyanoethyl)benzene, as an isocyanate, can undergo reactions with water to form carbamate or imidic acid . The hydrolysis can occur across both the N-C and C-O bonds of the isocyanate via concerted mechanisms . The exact mode of action of this compound might depend on the specific context of its use, such as the presence of other reactants and the environmental conditions.
Biochemical Pathways
It’s known that benzene, a structurally related compound, can alter disease-relevant pathways and genes in a dose-dependent manner
Pharmacokinetics
It’s known that the compound is a clear light yellow liquid . It has a boiling point of 52°C at 2.2503 mmHg and a density of 0.95 . It’s soluble in chloroform and ethyl acetate, and it should be stored in a refrigerator (+4°C) . These properties might influence its bioavailability and pharmacokinetics.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of water can catalyze its reaction to form carbamate or imidic acid . Additionally, the temperature and pH of the environment might also affect its reactivity and stability.
Safety and Hazards
“(2-Isocyanoethyl)benzene” is harmful if swallowed, in contact with skin, or if inhaled . It causes skin and eye irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment and ensuring adequate ventilation is advised .
properties
IUPAC Name |
2-isocyanoethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIJXCJCWHKUKAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]CCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59795-89-0 | |
Record name | 2-Isocyanoethylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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